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Compound of Interest

Compound Name: Azinphos-methyl-D6

Cat. No.: B1163086

Executive Summary & Immediate Hazard
Identification

Azinphos-methyl-D6 is a stable isotope-labeled derivative of the organophosphate insecticide
Azinphos-methyl. It is primarily used as an internal standard in isotope dilution mass
spectrometry (IDMS).

CRITICAL WARNING: While "D6" indicates a deuterium label, this compound is chemically and
toxicologically identical to the non-labeled parent compound. It acts as a potent
acetylcholinesterase (AChE) inhibitor. It is NOT radioactive, but it is acutely toxic and classified
as P-Listed Waste (P040) by the US EPA.

Chemical Identity Table
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Parameter Detail

Azinphos-methyl-D6 (O,0-Dimethyl-d6 S-[(4-
Compound Name 0x0-1,2,3-benzotriazin-3(4H)-yl)methyl]
phosphorodithioate)

86-50-0 (Parent); Labeled CAS varies by

supplier

CAS Number

RCRA Waste Code P040 (Acutely Hazardous Waste)

Acute Toxicity (Oral, Dermal, Inhalation); AChE

Primary Hazard o
Inhibition

Radioactivity None (Stable Isotope)

) Crystalline Solid or Solution in
Physical State .
Acetonitrile/Methanol

Hazard Mechanism: The "Why" Behind the Protocol

To ensure compliance and safety, researchers must understand the biological mechanism
necessitating these strict controls.

The Mechanism of Action (AChE Inhibition): Azinphos-methyl-D6 functions by
phosphorylating the serine hydroxyl group within the active site of the enzyme
acetylcholinesterase. This prevents the breakdown of the neurotransmitter acetylcholine,
leading to its accumulation at synaptic clefts.

¢ Result: Continuous stimulation of cholinergic receptors.

o Symptoms: Miosis (pinpoint pupils), bradycardia, muscle fasciculations, respiratory paralysis,
and death.

» Implication for Disposal: Unlike standard organic solvents, this compound can be fatal via
dermal absorption in milligram quantities. Double-gloving and specific waste segregation are
non-negotiable.

Pre-Disposal Segregation & Logistics
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A. The "Radioactive" Misconception

A common compliance error is disposing of deuterated standards in radioactive waste streams.
e Rule: Azinphos-methyl-D6 contains stable deuterium (
).[1] It emits no ionizing radiation.

o Action: Do NOT place in radioactive waste bins. Doing so triggers costly mixed-waste
protocols. Dispose of as Chemical Hazardous Waste.

B. P-Listed Waste Requirements (RCRA P040)

Because Azinphos-methyl is on the EPA P-list, "empty" containers are subject to stricter
regulations than standard chemicals.

» Standard Rule: A container is empty if <3% remains.[2]

o P-List Rule: A container is NOT considered empty unless it has been triple-rinsed with a
solvent capable of removing the residue.[3][4]

o Operational Reality: For small analytical vials (e.g., 1 mL or 10 mg), triple rinsing generates a
large volume of P-listed solvent waste. It is often safer and more cost-effective to dispose of
the entire vial and its cap as P-listed waste.

Disposal Workflow: Decision Logic

The following diagram outlines the decision-making process for disposing of Azinphos-methyl-
D6, ensuring compliance with RCRA regulations.
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Waste Item |dentified:
Azinphos-methyl-D6

What is the physical state?

N\

Empty Container
(Vial/Ampoule)

Solid / Pure Substance
(Expired or Unused)
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Triple Rinsed?

Y

Liquid Solution
(Solvent Standard)

Yes (Large Containers)

Lab Pack

Perform Triple Rinse
(Collect Rinsate as P-Waste)

Bulking (If compatible) / No (Recommended for Vials)

Rinsate Fluid Container is RCRA Empty

Deface Label & Recycle/Trash
(Only if Triple Rinsed)

Segregate as P-Listed Waste (P040)
Do NOT mix with general solvents

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and disposal of P-listed Azinphos-methyl-D6

waste streams.

Detailed Procedural Protocols
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Protocol A: Disposal of Analytical Standards
(Liquids/Solids)

Use this for expired stock solutions or unused solid material.

PPE Requirement: Nitrile gloves (double-gloved), lab coat, safety glasses. Work inside a
fume hood.

o Primary Containment: Keep the material in its original vial if possible. Ensure the cap is tight.

[5]
e Secondary Containment: Place the vial into a clear, sealable plastic bag (Ziploc type).

e Labeling:

o

Affix a Hazardous Waste label.[3]

o

Must explicitly state: "Azinphos-methyl-D6."

Must include waste code: P040.

[¢]

[¢]

Mark hazards: "Toxic," "Acute Toxin."[6]
e Segregation: Place the bagged vial into the P-Listed / Acutely Toxic waste stream container.

o Note: Do not pour small volumes of P-listed standards into general "Organic Solvent"
carboys unless authorized by your facility's specific waste profile. Cross-contamination
renders the entire carboy P-listed.

Protocol B: Handling "Empty" Vials (The Compliance
Trap)

Use this for vials that appear empty after use.[7]
o Assessment: Does your facility have a triple-rinse station for acute toxins?

o NO: Treat the empty vial exactly as the full vial (Protocol A). This is the preferred method
for small (<20 mL) containers to minimize exposure and secondary waste generation.
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o YES: Proceed to Step 2.

o Triple Rinse Procedure (Only if required):

[e]

Add solvent (e.g., Methanol) to the vial (10-20% volume).

o

Cap and shake/vortex vigorously for 30 seconds.

[¢]

Decant the rinsate into the P-Listed Waste container.

[¢]

Repeat 3 times.
» Final Disposal:
o The rinsate is Hazardous Waste (P040).

o The vial is now "RCRA Empty." Deface the label and dispose of as glass waste.

Protocol C: Spill Decontamination (Emergency)

For benchtop spills of standards.

o Evacuate & Isolate: If a significant amount (>100 mg) is spilled outside a hood, evacuate the
area.

o Neutralization (Surface Decontamination):

[e]

Azinphos-methyl degrades rapidly in alkaline conditions (pH > 11).[8]

o

Cover the spill with an absorbent pad.

[¢]

Soak the pad with a 10% Bleach (Sodium Hypochlorite) or 1M Sodium Hydroxide (NaOH)
solution.

[¢]

Caution: This reaction may generate heat.

[¢]

Allow to sit for 30 minutes to facilitate hydrolysis.

e Cleanup:
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o Collect all absorbent materials, gloves, and debris.
o Place in a heavy-duty hazardous waste bag.

o Label as P-Listed Spill Debris (P040).

Regulatory Reference Table

Agency Code/Regulation Requirement

Defines Azinphos-methyl as

EPA (RCRA) 40 CFR 261.33
P040 (Acutely Hazardous).

Defines "Empty Container"
EPA (RCRA) 40 CFR 261.7 rules.[4] P-listed containers
must be triple-rinsed.[3][7]

Transport classification: Toxic

solids, organic, n.o.s.

DOT UN 2811
(Azinphos-methyl).[3][5][6][9]
[LO][11][12]
OSHA PEL 0.2 mg/m3 (Skin).[10] Strict
inhalation/dermal limits.
References

¢ United States Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes." EPA.gov. [Link]

o Centers for Disease Control and Prevention (CDC) - NIOSH. "Azinphos-methyl: NIOSH
Pocket Guide to Chemical Hazards." CDC.gov. [Link]

o Code of Federal Regulations (CFR). "40 CFR 8 261.7 - Residues of hazardous waste in
empty containers."[4] Ecfr.gov. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

¢ 1. pdf.benchchem.com [pdf.benchchem.com]
e 2. axiomproductsusa.com [axiomproductsusa.com]
¢ 3. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]

e 4. Triple Rinse Procedure | Environmental Health and Safety | Binghamton University
[binghamton.edu]

e 5. chemos.de [chemos.de]

e 6. adama.com [adama.com]

o 7. Empty Containers | Environmental Health and Safety [ehs.stonybrook.edu]

o 8. waterboards.ca.gov [waterboards.ca.gov]

¢ 9. cdn.chemservice.com [cdn.chemservice.com]

e 10. CDC - NIOSH Pocket Guide to Chemical Hazards - Azinphos-methyl [cdc.gov]
e 11. agilent.com [agilent.com]

e 12. AZINPHOS-METHYL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

» To cite this document: BenchChem. [Operational Guide: Safe Disposal and Management of
Azinphos-methyl-D6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163086#azinphos-methyl-d6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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